Cas no 868217-09-8 (1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 868217-09-8
• MF: C₁₆H₁₄Br₂N₂O₂S₂
• MW: 490.232559680939
• CID: 6135883
• PubChem ID: 2148627
• Update Time: 2025-10-19

1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• 2-[(4-bromophenyl)methylsulfanyl]-1-(4-bromophenyl)sulfonyl-4,5-dihydroimidazole
• AKOS024609617
• F1804-0085
• 1-(4-bromobenzenesulfonyl)-2-{[(4-bromophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 868217-09-8
• 2-((4-bromobenzyl)thio)-1-((4-bromophenyl)sulfonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H14Br2N2O2S2/c17-13-3-1-12(2-4-13)11-23-16-19-9-10-20(16)24(21,22)15-7-5-14(18)6-8-15/h1-8H,9-11H2
• InChI Key： KWMLKNHAQDZULA-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Br)C=C2)N(S(C2=CC=C(Br)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 489.88430g/mol
• Monoisotopic Mass: 487.88635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.4Ų

Additional information on 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 868217-09-8 and Product Name: 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

The compound with the CAS number 868217-09-8 and the product name 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of 4-bromobenzenesulfonyl and (4-bromophenyl)methylsulfanyl groups, contribute to its unique chemical properties and make it a valuable candidate for further research and development.

In recent years, imidazole derivatives have been extensively studied for their role in various biological processes. The 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole molecule exhibits promising pharmacological properties that make it suitable for investigating potential therapeutic targets. The bromine substituents in the structure enhance its reactivity, allowing for further functionalization and modification. This characteristic is particularly useful in medicinal chemistry, where structural diversification is key to discovering novel drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The sulfonyl group and the methylsulfanyl moiety are known to interact with biological targets in specific ways, influencing enzyme activity and receptor binding. Current research in this area has shown that imidazole derivatives can modulate various signaling pathways, making them attractive for treating a wide range of diseases. The specific arrangement of these functional groups in 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole suggests that it may exhibit potent inhibitory effects on certain enzymes or receptors.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery. For instance, compounds with similar structural motifs have been investigated for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of both bromine atoms in the 4-bromobenzenesulfonyl group and the (4-bromophenyl)methylsulfanyl moiety suggests that this compound may exhibit multiple modes of action. This polypharmacological potential makes it an intriguing candidate for further exploration.

The synthesis of 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves a series of well-established organic reactions, including sulfonylation and thioether formation. These synthetic strategies are commonly employed in pharmaceutical research to construct complex molecular frameworks. The use of brominated aromatic compounds as starting materials allows for selective functionalization, enabling the precise placement of substituents at desired positions within the molecule.

In terms of biological evaluation, preliminary studies have demonstrated that this compound interacts with several key targets relevant to human health. The bromobenzene sulfonyl group has been shown to influence protein-protein interactions, while the methylsulfanyl group can modulate enzyme kinetics. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic benefits.

The development of novel pharmaceutical agents relies heavily on innovative chemical synthesis techniques. The preparation of 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exemplifies how advanced synthetic methodologies can be applied to create structurally complex molecules with tailored biological activities. By leveraging modern techniques such as transition-metal catalysis and palladium-mediated cross-coupling reactions, chemists can efficiently construct intricate molecular architectures.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole will play a crucial role in drug discovery efforts. Their unique structural features and promising pharmacological properties make them valuable tools for investigating disease pathways and developing novel treatments. The continued exploration of imidazole derivatives is likely to yield significant advancements in medicine.

The future directions for research on this compound include further biochemical characterization and preclinical testing. Understanding how it interacts with biological systems at a molecular level will provide insights into its potential therapeutic applications. Additionally, exploring its efficacy in vitro and in vivo will help determine its suitability for clinical development.

In conclusion, the compound with CAS number 868217-09-8, known as 1-(4-bromobenzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientific understanding progresses, compounds like this one will continue to drive innovation in drug discovery and therapy.